Cas no 1018678-50-6 (2-(Difluoromethyl)benzaldehyde)

2-(Difluoromethyl)benzaldehyde is a versatile fluorinated aromatic aldehyde with the molecular formula C8H6F2O. This compound features a difluoromethyl group (–CHF2) attached to the benzaldehyde scaffold, imparting unique electronic and steric properties. The difluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. Its aldehyde functionality serves as a reactive handle for further derivatization, enabling the synthesis of diverse heterocycles and intermediates. The electron-withdrawing nature of the difluoromethyl group also influences the reactivity of the aromatic ring, facilitating selective electrophilic substitutions. This compound is particularly useful in medicinal chemistry for designing bioactive molecules, owing to its ability to modulate pharmacokinetic properties. High purity grades are available for research and industrial use.

2-(Difluoromethyl)benzaldehyde structure

1018678-50-6 structure

Product Name:2-(Difluoromethyl)benzaldehyde

CAS No:1018678-50-6

MF:C₈H₆F₂O

MW:156.129449367523

MDL:MFCD16875639

CID:1036071

PubChem ID:54772394

Update Time:2025-07-02

2-(Difluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)benzaldehyde
- 1-(2-CHLORO-PHENYL)-1H-PYRROLE-2-CARBALDEHYDE
- 2-Difluoromethylbenzaldehyde
- difluoromethylphenyl ketone
- 2-Formylbenzal fluoride, alpha,alpha-Difluoro-o-tolualdehyde
- O10520
- Benzaldehyde, 2-(difluoromethyl)-
- SCHEMBL1179123
- DTXSID60716751
- DB-181449
- 1018678-50-6
- MFCD16875639
- AM85447
- SY282540
- BBL103060
- CS-W000088
- AKOS005259036
- EN300-1084868
- Z1255437378
- SB85506
- AS-50012
- STL556869
- DTXCID20667497
- MDL： MFCD16875639
- Inchi： 1S/C8H6F2O/c9-8(10)7-4-2-1-3-6(7)5-11/h1-5,8H
- InChI Key： LRGWXJJJRNOVQA-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C=O)F

Computed Properties

Exact Mass: 156.03900
Monoisotopic Mass: 156.03867113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07000
LogP: 2.43670

2-(Difluoromethyl)benzaldehyde Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT

2-(Difluoromethyl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM125865-1g	2-(difluoromethyl)benzaldehyde	1018678-50-6	95%	1g	$365	2021-06-17
Chemenu	CM125865-5g	2-(difluoromethyl)benzaldehyde	1018678-50-6	95%	5g	$795	2021-06-17
Chemenu	CM125865-10g	2-(difluoromethyl)benzaldehyde	1018678-50-6	95%	10g	$1122	2021-06-17
Chemenu	CM125865-25g	2-(difluoromethyl)benzaldehyde	1018678-50-6	95%	25g	$1870	2021-06-17
Alichem	A019142716-5g	2-(Difluoromethyl)benzaldehyde	1018678-50-6	95%	5g	$1207.34	2023-09-04
Alichem	A019142716-10g	2-(Difluoromethyl)benzaldehyde	1018678-50-6	95%	10g	$1656.24	2023-09-04
Alichem	A019142716-25g	2-(Difluoromethyl)benzaldehyde	1018678-50-6	95%	25g	$2680.00	2023-09-04
Apollo Scientific	PC48438-250mg	2-(Difluoromethyl)benzaldehyde	1018678-50-6	95%	250mg	£55.00	2025-02-21
Apollo Scientific	PC48438-1g	2-(Difluoromethyl)benzaldehyde	1018678-50-6	95%	1g	£130.00	2025-02-21
Apollo Scientific	PC48438-5g	2-(Difluoromethyl)benzaldehyde	1018678-50-6	95%	5g	£580.00	2025-02-21